Cas no 920494-32-2 (3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)-)

• Product Name: 3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)-
• CAS No: 920494-32-2
• MF: C₁₁H₅ClF₃NO
• MW: 259.611712217331
• CID: 757072
• PubChem ID: 57444450
• Update Time: 2025-04-19

3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxaldehyde, 2-chloro-8-(trifluoromethyl)-
• 2-chloro-8-(trifluoromethyl)quinoline-3-carbaldehyde
• 920494-32-2
• DTXSID00726511
• 2-chloro-8-trifluoromethyl-quinoline-3-carbaldehyde
• SCHEMBL5043535

• Inchi： 1S/C11H5ClF3NO/c12-10-7(5-17)4-6-2-1-3-8(9(6)16-10)11(13,14)15/h1-5H
• InChI Key： KLGXLLMXRBBPTF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C2C=CC=C(C(F)(F)F)C2=N1

Computed Properties

• Exact Mass: 259.0011760g/mol
• Monoisotopic Mass: 259.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30Ų